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Compound of Interest

Compound Name: Leucomycin V

Cat. No.: B3421798 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Leucomycin V is a macrolide antibiotic produced by microbial fermentation,

typically by strains of Streptomyces kitasatoensis or Streptomyces hygroscopicus[1]. It is part

of the larger Leucomycin complex (also known as Kitasamycin), which includes several

structurally related components[2]. As a potent antibiotic with strong activity against Gram-

positive bacteria, effective extraction and purification are critical for research and

development[3]. This document provides detailed protocols for the recovery and purification of

Leucomycin V from fermentation broth, covering initial extraction, chromatographic separation,

and final crystallization.

Overall Workflow
The process begins with the separation of microbial biomass from the fermentation broth,

followed by the extraction of the active compounds. Subsequent purification steps involving

chromatography are employed to isolate Leucomycin V from other components and

impurities. The final step involves crystallization to obtain a high-purity product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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